2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate

• Molecular Formula: C22H20FNO5
• Molecular Weight: 397.4 g/mol
• IUPAC Name: [2-(4-fluorophenyl)-2-oxoethyl] 2-(1,3-dioxoisoindol-2-yl)hexanoate
• InChI: InChI=1S/C22H20FNO5/c1-2-3-8-18(24-20(26)16-6-4-5-7-17(16)21(24)27)22(28)29-13-19(25)14-9-11-15(23)12-10-14/h4-7,9-12,18H,2-3,8,13H2,1H3
• InChI Key: XENFJAIGWWPZIS-UHFFFAOYSA-N
• SMILES: CCCCC(C(=O)OCC(=O)C1=CC=C(C=C1)F)N2C(=O)C3=CC=CC=C3C2=O

Description

2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is of interest due to its unique properties and potential applications in various fields of study, including biochemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the brain that are involved in the development of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. These include reducing inflammation in the brain, improving cognitive function, and increasing the production of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate in lab experiments is its ability to selectively target certain enzymes in the brain. This allows researchers to study the effects of inhibiting these enzymes on the development of neurological disorders. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain large quantities for use in experiments.

Future Directions

There are several future directions for research involving 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate. One area of interest is in the development of new drugs for the treatment of neurological disorders. Another area of research is in the development of new synthesis methods for this compound that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields of study.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate is a complex process that involves several steps. The first step involves the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate to form 2-(4-fluorophenyl)-2-oxoethyl acetate. This intermediate is then reacted with 1,3-dioxo-1,3-dihydro-2H-isoindole to form the final product.

Scientific Research Applications

2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate has been used in various scientific research studies. One of the main areas of research has been in the field of neuroscience, where this compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.